Cas no 895021-71-3 (2-1-(2,3-dimethylphenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl-N-(3-methylphenyl)acetamide)

• Product Name: 2-1-(2,3-dimethylphenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl-N-(3-methylphenyl)acetamide
• CAS No: 895021-71-3
• MF: C₂₂H₂₁N₅O₂
• MW: 387.434444189072
• CID: 6068110
• PubChem ID: 7243782
• Update Time: 2025-11-01

2-1-(2,3-dimethylphenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl-N-(3-methylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-1-(2,3-dimethylphenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl-N-(3-methylphenyl)acetamide
• 5H-Pyrazolo[3,4-d]pyrimidine-5-acetamide, 1-(2,3-dimethylphenyl)-1,4-dihydro-N-(3-methylphenyl)-4-oxo-
• 895021-71-3
• F2514-0310
• 2-[1-(2,3-dimethylphenyl)-4-oxopyrazolo[3,4-d]pyrimidin-5-yl]-N-(3-methylphenyl)acetamide
• 2-[1-(2,3-dimethylphenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl]-N-(3-methylphenyl)acetamide
• AKOS024655379
• 2-(1-(2,3-dimethylphenyl)-4-oxo-1H-pyrazolo[3,4-d]pyrimidin-5(4H)-yl)-N-(m-tolyl)acetamide

• Inchi： 1S/C22H21N5O2/c1-14-6-4-8-17(10-14)25-20(28)12-26-13-23-21-18(22(26)29)11-24-27(21)19-9-5-7-15(2)16(19)3/h4-11,13H,12H2,1-3H3,(H,25,28)
• InChI Key： HXEPBYUGNBRKOO-UHFFFAOYSA-N
• SMILES： C1N(CC(NC2=CC=CC(C)=C2)=O)C(=O)C2C=NN(C3=CC=CC(C)=C3C)C=2N=1

Computed Properties

• Exact Mass: 387.16952493g/mol
• Monoisotopic Mass: 387.16952493g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 653
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 79.6Ų

Experimental Properties

• Density: 1.29±0.1 g/cm3(Predicted)
• pka: 13.44±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 2-1-(2,3-dimethylphenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl-N-(3-methylphenyl)acetamide

Comprehensive Overview of 2-1-(2,3-dimethylphenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl-N-(3-methylphenyl)acetamide (CAS No. 895021-71-3)

The compound 2-1-(2,3-dimethylphenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl-N-(3-methylphenyl)acetamide (CAS No. 895021-71-3) is a highly specialized pyrazolopyrimidine derivative with significant potential in pharmaceutical research. Its intricate molecular structure, featuring a pyrazolo[3,4-d]pyrimidine core, has garnered attention for its potential applications in targeted therapies. Researchers are increasingly focusing on this compound due to its unique acetamide linkage and dimethylphenyl substituents, which may enhance its bioactivity and selectivity.

In recent years, the demand for small-molecule inhibitors and kinase-targeting agents has surged, driven by advancements in precision medicine. The 2-1-(2,3-dimethylphenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl-N-(3-methylphenyl)acetamide aligns with this trend, as its structural features suggest potential interactions with enzyme active sites. This has led to its exploration in cancer research, where pyrazolopyrimidine derivatives are known to modulate key signaling pathways. Notably, its N-(3-methylphenyl)acetamide moiety may contribute to improved pharmacokinetic properties, a critical factor in drug development.

The synthesis of CAS No. 895021-71-3 involves multi-step organic reactions, emphasizing the importance of regioselective and stereoselective control. Chemists are particularly interested in optimizing its yield and purity, given the compound's potential as a scaffold for drug discovery. Analytical techniques such as HPLC and NMR spectroscopy are routinely employed to characterize this compound, ensuring compliance with stringent pharmaceutical standards.

From a commercial perspective, 2-1-(2,3-dimethylphenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl-N-(3-methylphenyl)acetamide is available through specialized chemical suppliers catering to research institutions and biotech companies. Its pricing and availability are influenced by factors such as batch size and custom synthesis requirements. Additionally, the compound's stability under various storage conditions is a key consideration for laboratories handling it.

Emerging trends in AI-driven drug discovery have further highlighted the relevance of CAS No. 895021-71-3. Computational models are being used to predict its binding affinities and ADMET profiles, accelerating its evaluation in virtual screening campaigns. This synergy between wet-lab experiments and in silico analysis exemplifies the modern approach to lead compound optimization.

In summary, 2-1-(2,3-dimethylphenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl-N-(3-methylphenyl)acetamide represents a promising candidate for further investigation in medicinal chemistry. Its structural complexity and potential therapeutic applications make it a subject of ongoing research, particularly in the context of personalized medicine and targeted drug delivery. As scientific understanding of its mechanisms deepens, this compound may pave the way for novel pharmacological interventions.